1-[(1-{2-cyclopropylpyrazolo[1,5-a]pyrazin-4-yl}azetidin-3-yl)methyl]-1H-imidazole

• IUPAC Name: 2-cyclopropyl-4-[3-(imidazol-1-ylmethyl)azetidin-1-yl]pyrazolo[1,5-a]pyrazine
• InChI: InChI=1S/C16H18N6/c1-2-13(1)14-7-15-16(18-4-6-22(15)19-14)21-9-12(10-21)8-20-5-3-17-11-20/h3-7,11-13H,1-2,8-10H2
• InChI Key: CPHWIUXOVQWIHS-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NN3C=CN=C(C3=C2)N4CC(C4)CN5C=CN=C5
• Molecular Formula: C16H18N6
• Molecular Weight: 294.35 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the pyrazinyl and imidazole rings, followed by the introduction of the azetidinyl group. The exact synthetic route would depend on the starting materials and the specific conditions required for each reaction.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the imidazole and pyrazinyl rings suggests that this compound could have a planar structure, while the azetidinyl group could introduce some three-dimensionality.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in its structure. The imidazole and pyrazinyl rings could participate in various reactions, such as substitution or addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the imidazole and pyrazinyl rings could affect its solubility, while the azetidinyl group could influence its stability.

Scientific Research Applications

Metabolic Disorders

1-[(1-{2-cyclopropylpyrazolo[1,5-a]pyrazin-4-yl}azetidin-3-yl)methyl]-1H-imidazole may impact metabolic pathways. Investigations include its effects on glucose metabolism, lipid homeostasis, and insulin sensitivity. It could be relevant in managing diabetes and obesity.

These applications represent only a glimpse of the compound’s potential. Further research is essential to unlock its full capabilities and address any limitations.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. As with any chemical, appropriate safety precautions should be taken when handling this compound.

Future Directions

Future research on this compound could involve studying its synthesis, characterizing its physical and chemical properties, and investigating its potential biological activities. This could lead to the discovery of new reactions, the development of new synthetic methods, or the identification of new biological targets.